5-((Benzyl(methyl)amino)(2-methoxyphenyl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 5-[[benzyl(methyl)amino]-(2-methoxyphenyl)methyl]-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C21H22N4O2S/c1-14-22-21-25(23-14)20(26)19(28-21)18(16-11-7-8-12-17(16)27-3)24(2)13-15-9-5-4-6-10-15/h4-12,18,26H,13H2,1-3H3
• InChI Key: MBJLUUSOPLWCBO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=C(SC2=N1)C(C3=CC=CC=C3OC)N(C)CC4=CC=CC=C4)O
• Molecular Formula: C21H22N4O2S
• Molecular Weight: 394.5 g/mol

Description

The compound “5-((Benzyl(methyl)amino)(2-methoxyphenyl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol” is a complex organic molecule with a molecular formula of C21H22N4O2S and an average mass of 394.490 Da. It contains several functional groups including a benzyl group, a methylamino group, a methoxyphenyl group, a thiazolo group, and a triazol group.

Scientific Research Applications

Antimicrobial Activities

Novel 1,2,4-triazole derivatives have been synthesized and evaluated for their antimicrobial activities. Some compounds within this class have demonstrated good to moderate activities against various microorganisms, indicating their potential as antimicrobial agents. The synthesis pathways often involve reactions of ester ethoxycarbonylhydrazones with primary amines, leading to diverse derivatives with significant biological activities (Bektaş et al., 2007).

Synthesis and Reactions of Organophosphorus Compounds

Research on organophosphorus compounds has led to the synthesis of novel 1,2,4-triazolo and triazaphosphopine derivatives, showcasing the versatility of triazole derivatives in forming complex molecules with potential applications in chemistry and biology (Moustafa, 1999).

Anti-HIV Agents

Compounds within the thiazolo[3,2-b][1,2,4]triazin class have been investigated for their potential anti-HIV properties. Synthesis methods often involve cyclocondensation reactions leading to novel compounds. Despite some showing inactivity against HIV in vitro, the research opens pathways for further modifications and testing for antiviral activities (Liu et al., 1993).

GABA-A Receptor Ligands

Studies have identified certain 1,2,4-triazolo derivatives as ligands with binding selectivity for γ-aminobutyric acid-A (GABA-A) receptor subtypes, indicating their potential for therapeutic applications in neurology and psychiatry (Carling et al., 2004).

Antimicrobial and Anticancer Applications

Derivatives of 1,2,4-triazole and thiazolo[3,2-b][1,2,4]triazoles have been synthesized and evaluated for their antimicrobial and anticancer activities. These compounds exhibit promising activities, demonstrating the potential for developing new therapeutic agents (Idrees et al., 2019).